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Compound of Interest

Compound Name: (R)-2-Methylpiperidine

Cat. No.: B156881

For researchers, scientists, and professionals in drug development, the safe handling of
chemical reagents is paramount. This guide provides a comprehensive overview of the safety,
handling, and Material Safety Data Sheet (MSDS) information for (R)-2-Methylpiperidine
(CAS No: 1722-95-8), also known as (R)-alpha-Pipecoline. Adherence to these guidelines is
crucial to ensure a safe laboratory environment.

Chemical Identification and Properties

(R)-2-Methylpiperidine is a chiral cyclic amine widely used as a building block in the synthesis
of pharmaceuticals and other specialty chemicals.[1] A clear understanding of its physical and
chemical properties is the first step in safe handling.

Table 1: Physical and Chemical Properties of (R)-2-Methylpiperidine
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Property Value Reference
Molecular Formula C6H13N [2][3]
Molecular Weight 99.17 g/mol [3114]
Appearance Colorless to light yellow liquid [1]

Boiling Point 118-119 °C at 753 mmHg [1][5]
Density 0.844 g/mL at 25 °C [1][5]

Flash Point 14.44 °C (58.0 °F) [6]114]
Refractive Index n20/D 1.445 [5]

Storage Temperature 2-8 °C [2][6][4]

Solubility

Soluble in water.

Hazard Identification and Classification

(R)-2-Methylpiperidine is classified as a hazardous substance. It is crucial to be aware of its

potential dangers before handling.

Table 2: GHS Hazard Classification for (R)-2-Methylpiperidine

Hazard Class Category Hazard Statement
o H225: Highly flammable liquid
Flammable Liquids 2
and vapor
Acute Toxicity, Oral 4 H302: Harmful if swallowed
) ) o H314: Causes severe skin
Skin Corrosion/Irritation 1B

burns and eye damage

Serious Eye Damage/Eye

Irritation

H318: Causes serious eye

damage

Specific target organ toxicity —

Single exposure

H335: May cause respiratory
irritation
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Source: GHS classification data compiled from multiple safety data sheets.[2][3]
The following pictograms are associated with (R)-2-Methylpiperidine:

salt text

salt text

salt text

Signal Word: Danger[2][6]

Safe Handling and Storage Protocols

Adherence to strict handling and storage protocols is essential to minimize risk.

Personal Protective Equipment (PPE)

Arisk assessment should always be conducted before handling (R)-2-Methylpiperidine to
determine the appropriate PPE. The following diagram outlines the recommended PPE.
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Figure 1: Recommended Personal Protective Equipment (PPE)

Before Handling (R)-2-Methylpiperidine

tep 1

Workstation $equirements

Ensure Good Ventilation
(Fume Hood)

l

Emergency Eyewash and Safety Shower
in immediate vicinity

Step 2

Requir¢d PPE
v

Protective Gloves
(e.g., Nitrile, Neoprene)

;

Chemical Goggles or Safety Glasses
with Face Shield

:

Wear Suitable Protective Clothing
(Lab Coat)

l

Use NIOSH/MSHA Approved Respirator
if exposure limits are exceeded

Final Check

Safe Handling Achieved
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Figure 2: Accidental Release Response Protocol

Spill of (R)-2-Methylpiperidine Occurs

Evacuate unnecessary personnel

:

Ensure adequate ventilation

l

Eliminate all ignition sources

Wear appropriate PPE
(See Figure 1)

Contain the spill with inert absorbent material
(e.g., sand, silica gel)

Use non-sparking tools to collect absorbed material
into a suitable, closed container for disposal

Dispose of waste according to
local, regional, and national regulations

Decontaminate the spill area

Report the incident

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b156881?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b156881#r-2-methylpiperidine-safety-handling-and-
msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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